5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C7H8BrF2NO3S2/c8-5-1-2-6(15-5)16(13,14)11-3-7(9,10)4-12/h1-2,11-12H,3-4H2
• InChI Key: FZLGVIWHBOZHEP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)S(=O)(=O)NCC(CO)(F)F
• Molecular Formula: C7H8BrF2NO3S2
• Molecular Weight: 336.2 g/mol

Description

5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamides and has a molecular formula of C8H8BrF2NO3S2.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in cancer cell proliferation and Alzheimer's disease progression.
Biochemical and Physiological Effects
Studies have shown that 5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cancer cell proliferation. The compound has also been found to have neuroprotective effects in Alzheimer's disease animal models by reducing the accumulation of amyloid-beta plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide is its high potency and selectivity towards cancer cells and Alzheimer's disease. This makes it a promising candidate for the development of new drugs for these diseases. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research of 5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide. One of the areas of interest is in the development of new drug formulations that can improve the solubility and bioavailability of the compound. Another area of research is in the investigation of the compound's mechanism of action and its potential targets in cancer cells and Alzheimer's disease. Additionally, further studies are needed to evaluate the safety and toxicity of the compound in vivo.

Synthesis Methods

The synthesis of 5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide involves the reaction of 5-bromo-2-chlorothiophene with 2,2-difluoro-3-hydroxypropylamine in the presence of a base such as sodium hydroxide. The resulting product is then treated with sulfamic acid to yield the final compound. This method has been reported to have a good yield and high purity.

Scientific Research Applications

5-bromo-N-(2,2-difluoro-3-hydroxypropyl)thiophene-2-sulfonamide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease. This compound has been found to exhibit potent anti-cancer activity against various cancer cell lines and has also shown promising results in Alzheimer's disease animal models.